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Basic Pharmacology and Subjective Effects

The table below summarizes the core pharmacological profiles and effects of 2-FA and 4-FA.

Feature 2-Fluoroamphetamine (2-FA) 4-Fluoroamphetamine (4-FA)

Primary
Mechanism

Dopamine & Norepinephrine
Releasing Agent [1]

Serotonin, Dopamine & Norepinephrine
Releasing Agent/Reuptake Inhibitor [2] [3] [4]

Serotonergic
Activity

Minimal / Not Reported [1] Significant [2] [3]

Subjective
Effects

"Amphetamine-like"; euphoria,
stimulation, focus; functional at

lower doses [1]

"Intermediate between amphetamine and
MDMA"; initial empathogenic state, followed by

stimulation [2] [4]

Common Acute
Side Effects

Reported to be relatively free of

side effects like anxiety and high
blood pressure at common

doses [1]

Nausea, headaches, tachycardia, hypertension,

bruxism (teeth grinding), suppressed appetite [2]
[3]

Neurotoxicity
Potential

Unknown due to lack of data, but

not suspected to be

Less serotonergic neurotoxicity than other para-

haloamphetamines, but not fully absent [2]
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Feature 2-Fluoroamphetamine (2-FA) 4-Fluoroamphetamine (4-FA)

serotonergically neurotoxic

based on mechanism [1]

Key Clinical
Safety
Findings

No formal clinical studies

available [1]

Significant elevation in blood pressure and heart

rate; severe cardiovascular/cerebrovascular
complications (e.g., cardiomyopathy,

hemorrhage) reported [3] [4]

Experimental Data and Protocols

For researchers, understanding the experimental basis of this data is crucial.

In-Vitro Pharmacology: The data on the mechanism of action for 4-FA primarily comes from in-vitro
studies using rat brain tissue. These experiments measure the extracellular concentrations of
monoamines (dopamine, norepinephrine, serotonin) after the application of the substance or its

potency to inhibit reuptake in synaptosomes. The half-maximal effective concentration (EC50) values
for 4-FA are 37 nM for norepinephrine, 200 nM for dopamine, and 730 nM for serotonin [2].

Human Clinical Trials: One key clinical study for 4-FA was a single-blind, placebo-controlled,
cross-over phase I trial [3].

Participants: Healthy volunteers (N=12) with a history of stimulant use.
Intervention: Single oral doses of 100 mg and 150 mg 4-FA vs. placebo.

Safety Monitoring: Continuous monitoring of ECG and vital signs (blood pressure, heart rate)
for 12 hours post-administration.

Outcome Measures: Repeated assessments of subjective drug experience, mood, and
neurocognitive function. Pharmacokinetic blood samples were also collected.

Outcome: The 150 mg dose was canceled after an interim safety review of the first five
participants due to significant cardiovascular effects. The 100 mg dose produced a strong

elevation in blood pressure lasting 4-5 hours, followed by a sustained increase in heart rate [3].
Human Observational Studies: A large retrospective study analyzed emergency department (ED)

presentations for self-reported 4-FA, MDMA, and amphetamine intoxication. The study found that
patients with 4-FA mono-intoxication had a higher systolic blood pressure (164 mm Hg) and more

frequent headaches compared to those intoxicated with MDMA or amphetamine. Severe
cardiovascular complications, including cardiomyopathy and cerebral hemorrhage, occurred in a

significant portion of cases [4].
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Visualizing the Neuropharmacological Mechanisms

The different subjective effects of 2-FA and 4-FA are a direct result of their distinct mechanisms of action in

the brain. The following diagram illustrates these key pathways.

Mechanism of Action: 2-FA vs 4-FA
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Key Implications for Research

4-FA Poses Higher Clinical Risk: The potent serotonin release combined with strong cardiovascular
effects makes 4-FA a higher-risk compound, particularly at common recreational doses (100-150 mg).

Its potential for severe complications like cerebral hemorrhage warrants caution [3] [4].
2-FA as a Functional Stimulant Analog: The lack of significant serotonergic activity makes 2-FA

more akin to classic stimulants like amphetamine. Anecdotal reports suggest it is used for focus and
productivity, but its long-term toxicity profile remains entirely unknown [1].

Significant Data Gap on 3-FA: It is important to reiterate that no reliable scientific data was available
for 3-FA, highlighting a critical gap in the current literature on fluorinated amphetamines.
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Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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